Cas no 885229-42-5 (1-(6-methoxypyridin-3-yl)propan-1-one)

1-(6-methoxypyridin-3-yl)propan-1-one is a versatile heterocyclic compound. It exhibits high purity and stability, making it suitable for various chemical reactions. Its unique structure endows it with potential applications in pharmaceuticals and materials science. This compound is known for its compatibility with a wide range of synthetic methods, offering researchers a reliable choice for building complex molecules.

1-(6-methoxypyridin-3-yl)propan-1-one structure

885229-42-5 structure

Product Name:1-(6-methoxypyridin-3-yl)propan-1-one

CAS No:885229-42-5

MF:C₉H₁₁NO₂

MW:165.189142465591

MDL:MFCD18802862

CID:1120453

PubChem ID:57830563

Update Time:2025-06-20

1-(6-methoxypyridin-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(6-methoxy-3-pyridinyl)-1-Propanone
- 1-(6-methoxypyridin-3-yl)propan-1-one
- 1-(6-Methoxy-pyridin-3-yl)-propan-1-one
- 885229-42-5
- AS-63335
- MFCD18802862
- DTXSID501286632
- W11395
- FT-0708616
- SCHEMBL2186062
- CS-0035755
- SB54692
- A1-09628
- QPQZLVUOFQEHBY-UHFFFAOYSA-N
- DA-40873
- AKOS027255865
- MDL： MFCD18802862
- Inchi： 1S/C9H11NO2/c1-3-8(11)7-4-5-9(12-2)10-6-7/h4-6H,3H2,1-2H3
- InChI Key： QPQZLVUOFQEHBY-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=C(C=N1)C(CC)=O

Computed Properties

Exact Mass: 165.078978594g/mol
Monoisotopic Mass: 165.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 39.2Å²

1-(6-methoxypyridin-3-yl)propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M228143-250mg	1-(6-methoxypyridin-3-yl)propan-1-one	885229-42-5		250mg	$ 50.00	2022-06-04
TRC	M228143-500mg	1-(6-methoxypyridin-3-yl)propan-1-one	885229-42-5		500mg	$ 65.00	2022-06-04
TRC	M228143-2.5g	1-(6-methoxypyridin-3-yl)propan-1-one	885229-42-5		2.5g	$ 80.00	2022-06-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M943063-250mg	1-(6-Methoxypyridin-3-yl)propan-1-one	885229-42-5	≥95%	250mg	￥1,062.00	2022-09-01
Matrix Scientific	183760-5g	1-(6-Methoxypyridin-3-yl)propan-1-one, 95%	885229-42-5	95%	5g	$1650.00	2023-09-07
eNovation Chemicals LLC	D771685-100mg	1-(6-methoxypyridin-3-yl)propan-1-one	885229-42-5	95%	100mg	$160	2024-06-06
eNovation Chemicals LLC	D771685-250mg	1-(6-methoxypyridin-3-yl)propan-1-one	885229-42-5	95%	250mg	$265	2023-09-04
eNovation Chemicals LLC	D771685-1g	1-(6-methoxypyridin-3-yl)propan-1-one	885229-42-5	95%	1g	$500	2023-09-04
eNovation Chemicals LLC	D771685-5g	1-(6-methoxypyridin-3-yl)propan-1-one	885229-42-5	95%	5g	$1300	2023-09-04
eNovation Chemicals LLC	D771685-10g	1-(6-methoxypyridin-3-yl)propan-1-one	885229-42-5	95%	10g	$2490	2023-09-04